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Compound of Interest

Compound Name: Tetraacetylribofuranose

Cat. No.: B13400359 Get Quote

Executive Summary & Immediate Action
Tetraacetylribofuranose (TAR) (CAS: 13035-61-5) is a ribose derivative commonly used as a

nucleoside synthesis intermediate.[1] While generally classified as non-hazardous under GHS

criteria (OSHA 29 CFR 1910.1200), it must NOT be disposed of via sanitary sewer systems

due to poor water solubility and potential for hydrolysis in plumbing traps.[1]

Immediate Disposal Directive:

Pure Solid: Segregate into Non-Regulated Solid Chemical Waste.[1]

In Solution: Classify and dispose based on the carrier solvent (e.g., Halogenated vs. Non-

Halogenated).[1]

Spill: Sweep up dry; do not generate dust.[1][2]

Chemical Profile & Hazard Assessment
To ensure a self-validating safety protocol, we must understand the physicochemical properties

driving the disposal logic.[1]
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Property Specification Disposal Implication

Physical State White Crystalline Powder

Dust explosion risk if

aerosolized in large quantities.

[1][2]

Water Solubility Low / Negligible

CRITICAL: Do not pour down

drains.[1] Risk of precipitation

and clogging in P-traps.

Reactivity
Stable; Hydrolyzes in strong

base/acid

Segregate from strong

oxidizers and concentrated

alkalis to prevent exothermic

degradation.[1]

RCRA Status Not Listed (P or U list)

Non-hazardous waste, but

requires "Solid Chemical

Waste" labeling for tracking.[1]

Flash Point >113°C (Predicted)

Not an ignitability hazard

(D001) unless wet with solvent.

[1]

The "Solubility Rule" (Expert Insight)
While simple sugars (glucose, sucrose) are often drain-disposable, acetylated sugars like TAR

are lipophilic.[1] They dissolve readily in chloroform or ethyl acetate but form gummy, insoluble

masses in water. Causality: Disposing of TAR down the drain leads to accumulation in

plumbing, serving as a nutrient source for bacterial biofilms once slowly hydrolyzed, eventually

causing expensive infrastructure blockages.[1]

Pre-Disposal Segregation Strategy
Effective waste management begins at the bench.[1] Use the following logic to categorize your

waste stream before it leaves the fume hood.

DOT Diagram 1: Waste Stream Decision Logic
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Figure 1: Decision logic for categorizing Tetraacetylribofuranose waste. Note that the solvent

drives the classification for liquid waste.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure or Precipitated)
Applicability: Expired reagents, failed reaction solids, or recrystallization leftovers.[1]
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk.

Labeling:

Primary Name: "1,2,3,5-Tetra-O-acetyl-beta-D-ribofuranose"

Hazard Checkbox: Check "Non-Hazardous" or "General Chemical Waste" (depending on

institutional tags).[1]

Constituents: list "100%" to aid waste contractors in bulking.

Accumulation: Keep container closed when not in use. Do not mix with strong oxidizers (e.g.,

permanganates) in the same solid waste bin.

Handover: Seal with a screw-top lid. Wipe the exterior. Submit for pickup via your facility's

EHS portal.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicability: Filtrates from recrystallization or reaction mixtures containing TAR.[1] Mechanism:

The hazard profile of the solvent overrides the non-hazardous nature of the sugar.[1]

Identify the Carrier:

Scenario 1 (DCM/Chloroform): Dispose in Halogenated Waste carboy.[1]

Scenario 2 (Ethyl Acetate/Hexanes/Methanol): Dispose in Non-Halogenated/Flammable

Waste carboy.[1]

Volume Reduction (Optional): If you have large volumes (>5L) of dilute solution, rotary

evaporation is recommended to recover solvent and convert the waste to Protocol A (Solid).

[1] This significantly reduces disposal costs.

pH Check: Ensure the solution is Neutral (pH 6-8). If the reaction involved acid catalysts

(e.g., H2SO4) or basic deprotection attempts, neutralize before adding to the central waste
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carboy to prevent unexpected drum reactions.

Protocol C: Contaminated Debris
Applicability: Weighing boats, gloves, paper towels.[1]

Trace Contamination: If the item is dry and holds <3% by weight of the chemical, it may

typically be disposed of in the Lab Trash (verify with local EHS).[1]

Gross Contamination: If the item is caked with powder or wet, place it in a Solid Chemical

Waste bag/pail.[1]

Spill Response & Emergency Procedures
Although TAR is low-toxicity, spills in a lab setting often involve glass or co-contaminants.[1]

DOT Diagram 2: Spill Response Workflow

Select Method
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4. Final Disposal

Click to download full resolution via product page

Figure 2: Operational workflow for managing accidental releases.

Cleanup Steps:

Dry Spill: Gently sweep using a brush and dustpan.[1] Avoid using compressed air, which

aerosolizes the powder (inhalation irritant).[1]

Wet Spill: Cover with absorbent pads or vermiculite.[1]
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Decontamination: Wipe the surface with a soap and water solution.[1] The sugar acetate is

not water-soluble enough for a simple rinse; the surfactant (soap) is necessary to emulsify

the residue.

Regulatory Compliance & Verification
This protocol aligns with the following regulatory frameworks. Always cross-reference with your

local institutional Biosafety/Chemical Safety Officer.

US EPA (RCRA): 40 CFR 261. TAR is not a listed hazardous waste.[1][3][4] It does not

exhibit characteristics of Ignitability (D001), Corrosivity (D002), Reactivity (D003), or Toxicity

(D004) [1].[1]

GHS/OSHA: Classified as Non-Hazardous or Skin Irritant (Category 2) depending on vendor

purity.[1] It requires standard "Right-to-Know" labeling [2].

European Waste Catalogue (EWC): Code 16 05 09 (discarded chemicals other than those

mentioned in 16 05 06, 16 05 07 or 16 05 08) [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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